Cas no 139265-58-0 (Pentanoic acid, 2-phenoxy-, ethyl ester)

• Product Name: Pentanoic acid, 2-phenoxy-, ethyl ester
• CAS No: 139265-58-0
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1274766
• Update Time: 2024-08-04

Pentanoic acid, 2-phenoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-phenoxy-, ethyl ester

• Inchi： 1S/C13H18O3/c1-3-8-12(13(14)15-4-2)16-11-9-6-5-7-10-11/h5-7,9-10,12H,3-4,8H2,1-2H3
• InChI Key： XRMCJMQVSZRGPG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(OC1=CC=CC=C1)CCC

Computed Properties

• Exact Mass: 222.12564

Experimental Properties

• Density: 1.027±0.06 g/cm3(Predicted)
• Boiling Point: 295.1±13.0 °C(Predicted)
• PSA: 35.53